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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cremastranone, a naturally occurring homoisoflavanone, has emerged as a compound of
significant interest in the fields of oncology and ophthalmology due to its potent anti-angiogenic
and anti-cancer properties. Isolated from plants such as Cremastra appendiculata, this
molecule has demonstrated the ability to inhibit key processes in tumor growth and eye
diseases characterized by abnormal blood vessel formation.[1][2] This technical guide provides
a comprehensive overview of Cremastranone's chemical structure, physicochemical
properties, synthesis, and biological activities, including detailed experimental protocols and an
exploration of its mechanism of action.

Chemical Structure and Physicochemical Properties

Cremastranone is chemically known as 5,7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-6-
methoxychroman-4-one.[1][3] It belongs to the 3-benzyl-4-chromanone class of
homoisoflavanones.[1] The structural and physical properties of Cremastranone are
summarized in the table below.
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Property Value Reference
5,7-dihydroxy-3-[(3-hydroxy-4-
methoxyphenyl)methyl]-6-

IUPAC Name P y_) " [1]
methoxy-2,3-dihydrochromen-
4-one

Chemical Formula C1sH1807 [1]

Molecular Weight 346.34 g/mol [1]
O=C1C(CC2=CC=C(0C)C(0)

SMILES Code =C2)COC3=C1C(O)=C(OC)C(  [1]
0)=C3

Appearance Solid

Oral Bioavailability Poor

Metabolism Rapid

Synthesis of Cremastranone

The first total synthesis of racemic Cremastranone was achieved in six steps with an overall

yield of 26.8%.[1] The synthetic pathway provides a scalable method for producing

Cremastranone and its analogs for further investigation.[1]

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cremastranone: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1669607#cremastranone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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